Cas no 227963-57-7 (3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester)
3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(2-amino-5-bromo-3-pyridyl)acrylate
- (E)-ethyl 3-(2-amino-5-bromopyridin-3-yl)acrylate
- 3-(6-Amino-pyridin-3-yl)-acrylic acid ethyl ester
- ethyl (E)-3-(6-aminopyridin-3-yl)prop-2-enoate
- SCHEMBL476408
- W-206785
- MFCD04039876
- GXLHWGSBMOMMOD-GQCTYLIASA-N
- AS-64950
- 3-(6-Amino-pyridin-3-yl)-acrylic acid ethyl ester, AldrichCPR
- Y11005
- EN300-6747032
- ETHYL 3-(6-AMINOPYRIDIN-3-YL)PROP-2-ENOATE
- CJA96357
- DTXSID20590312
- AKOS025149673
- EN300-6511394
- (E)-ethyl 3-(6-aminopyridin-3-yl)acrylate
- ethyl (E)-3-(6-aminopyridin-3-yl)acrylate
- SCHEMBL476409
- CS-W015812
- (E)-ethyl3-(6-aminopyridin-3-yl)acrylate
- AKOS006344276
- 3-(6-aminopyridin-3-yl)acrylic acid ethyl ester
- ethyl (2E)-3-(6-aminopyridin-3-yl)prop-2-enoate
- 227963-57-7
- AC-23299
- (E)-3-(6-Aminopyridin-3-yl)-2-propenoic acid ethyl ester
- Ethyl3-(2-amino-5-bromo-3-pyridyl)acrylate
- 859522-29-5
- ETHYL 3-(6-AMINOPYRIDIN-3-YL)ACRYLATE
- 3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester
-
- MDL: MFCD04039876
- Inchi: 1S/C10H12N2O2/c1-2-14-10(13)6-4-8-3-5-9(11)12-7-8/h3-7H,2H2,1H3,(H2,11,12)/b6-4+
- InChI Key: GXLHWGSBMOMMOD-GQCTYLIASA-N
- SMILES: O(C(/C=C/C1C=NC(=CC=1)N)=O)CC
Computed Properties
- Exact Mass: 192.09000
- Monoisotopic Mass: 192.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 1.1
- Topological Polar Surface Area: 65.2Ų
Experimental Properties
- Color/Form: Yellow solid
- Density: 1.183
- Melting Point: 142.8-142.9°C
- PSA: 65.21000
- LogP: 1.82130
- Solubility: Not determined
3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029193050-1g |
(E)-Ethyl 3-(6-aminopyridin-3-yl)acrylate |
227963-57-7 | 95% | 1g |
$207.10 | 2023-09-02 | |
| Alichem | A029193050-5g |
(E)-Ethyl 3-(6-aminopyridin-3-yl)acrylate |
227963-57-7 | 95% | 5g |
$598.50 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-YJ833-200mg |
3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester |
227963-57-7 | 98.0% | 200mg |
¥434.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-YJ833-50mg |
3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester |
227963-57-7 | 98.0% | 50mg |
¥210.0 | 2022-02-28 | |
| TRC | A578728-50mg |
3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester |
227963-57-7 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A578728-100mg |
3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester |
227963-57-7 | 100mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A578728-500mg |
3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester |
227963-57-7 | 500mg |
$ 230.00 | 2022-06-08 | ||
| Apollo Scientific | OR912986-250mg |
3-(6-Amino-pyridin-3-yl)-acrylic acid ethyl ester |
227963-57-7 | 98% | 250mg |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR912986-1g |
3-(6-Amino-pyridin-3-yl)-acrylic acid ethyl ester |
227963-57-7 | 98% | 1g |
£93.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E72210-1g |
(E)-Ethyl 3-(6-aminopyridin-3-yl)acrylate |
227963-57-7 | 98% | 1g |
¥1970.0 | 2023-09-07 |
3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester
3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester (CAS 227963-57-7): A Comprehensive Overview
3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester (CAS 227963-57-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic synthesis research. This ester derivative, featuring both an amino-pyridine and acrylic acid ethyl ester moiety, offers unique reactivity and functional versatility. Its molecular structure makes it particularly valuable as a building block in medicinal chemistry and material science applications.
The compound's chemical properties include a molecular weight of 206.23 g/mol and the characteristic dual functionality that enables diverse chemical transformations. Researchers value 3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester for its ability to participate in various coupling reactions, making it crucial for developing novel drug candidates and advanced materials. Recent studies highlight its potential in creating targeted therapies, especially in oncology and neurological disorder treatments.
In the context of current research trends, CAS 227963-57-7 aligns with several hot topics in chemical innovation. The growing demand for small molecule drugs and precision medicine approaches has increased interest in such versatile intermediates. The compound's pyridine ring system is particularly relevant to kinase inhibitor development, a rapidly expanding area in pharmaceutical research addressing various disease pathways.
The synthetic applications of 3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester extend beyond pharmaceuticals. Materials scientists utilize its structural features for designing functional polymers with specific electronic or optical properties. The conjugated system between the pyridine and acrylic ester groups offers interesting possibilities for organic electronics, including potential applications in OLED technology and organic photovoltaics.
From a market perspective, the demand for high-purity CAS 227963-57-7 has shown steady growth, particularly from research institutions and pharmaceutical developers. Suppliers typically offer this compound in various quantities, with purity levels ranging from 95% to 99%, catering to different research and development needs. The compound's stability under standard storage conditions (typically 2-8°C in inert atmosphere) makes it practical for laboratory use.
Quality control for 3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester involves rigorous analytical methods, including HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure the compound meets the stringent requirements of modern drug discovery programs. Researchers frequently search for information about synthetic routes to CAS 227963-57-7, its solubility characteristics, and compatibility with various reaction conditions, reflecting the practical considerations in its application.
The safety profile of 3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester follows standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's structure-activity relationships continue to be an area of active investigation, particularly regarding its potential biological activities and metabolic pathways.
Recent patent literature reveals growing intellectual property activity surrounding derivatives of CAS 227963-57-7, particularly in therapeutic applications. This trend underscores the compound's importance in medicinal chemistry innovation and the development of next-generation pharmaceutical agents. The amino-pyridine component provides an excellent handle for further structural modifications, enabling medicinal chemists to fine-tune molecular properties.
For researchers working with 3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester, understanding its spectroscopic characteristics is crucial. The compound displays distinctive peaks in both 1H NMR and 13C NMR spectra, with the ethyl ester protons appearing as a characteristic triplet-quartet pattern and the vinyl protons showing coupling consistent with the trans-configuration. These spectral features aid in compound identification and reaction monitoring.
The future outlook for CAS 227963-57-7 appears promising, with potential expansions into new research areas. Emerging applications in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development represent exciting frontiers. As synthetic methodologies continue to advance, the compound's role as a versatile building block will likely expand, maintaining its relevance in cutting-edge chemical research.
227963-57-7 (3-(6-Amino-pyridin-3-yl)acrylic Acid Ethyl Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)